Cas no 104798-34-7 (Butanoic acid, heptafluoro-,3,3,4,4,5,5,5-heptafluoro-1-methyl-1-(4-methylphenyl)pentyl ester)

• Product Name: Butanoic acid, heptafluoro-,3,3,4,4,5,5,5-heptafluoro-1-methyl-1-(4-methylphenyl)pentyl ester
• CAS No: 104798-34-7
• MF: C₁₇H₁₂F₁₄O₂
• MW: 514.25363445282
• CID: 1146019
• Update Time: 2024-07-26

Butanoic acid, heptafluoro-,3,3,4,4,5,5,5-heptafluoro-1-methyl-1-(4-methylphenyl)pentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, heptafluoro-,3,3,4,4,5,5,5-heptafluoro-1-methyl-1-(4-methylphenyl)pentyl ester
• Butanoic acid, 2,2,3,3,4,4,4-heptafluoro-, 3,3,4,4,5,5,5-heptafluoro-1-methyl-1-(4-methylphenyl)pentyl ester

• Inchi： 1S/C17H12F14O2/c1-8-3-5-9(6-4-8)11(2,7-12(18,19)14(22,23)16(26,27)28)33-10(32)13(20,21)15(24,25)17(29,30)31/h3-6H,7H2,1-2H3
• InChI Key： CTJDOLBQUIOMNB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C1=CC=C(C)C=C1)CC(F)(F)C(F)(F)C(F)(F)F)(=O)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 514.06136

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 306.3±42.0 °C(Predicted)
• PSA: 26.3